Cas no 67169-89-5 (N-(2-amino-4-methoxyphenyl)propanamide)
N-(2-amino-4-methoxyphenyl)propanamide is a synthetic organic compound featuring an aromatic amine and an amide functional group. Its structure, comprising a methoxy-substituted phenyl ring and a propanamide side chain, lends it utility as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both amino and methoxy groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits favorable solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its stability under controlled conditions ensures reliable performance in research and industrial settings. As a building block, it is valued for its versatility in constructing more complex molecules, particularly in medicinal chemistry and agrochemical development.
67169-89-5 structure
Product Name:N-(2-amino-4-methoxyphenyl)propanamide
CAS No:67169-89-5
MF:C10H14N2O2
MW:194.230362415314
MDL:MFCD09047410
CID:1087255
PubChem ID:16774992
Update Time:2025-06-07
N-(2-amino-4-methoxyphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Amino-4-methoxyphenyl)propionamide
- N-(2-Amino-4-methoxyphenyl)propanamide
- N-(2-amino-4-methoxyphenyl)propanamide(SALTDATA: FREE)
- AC1Q2RRK
- AG-G-53746
- AGN-PC-015UST
- Ambcb9197103
- CTK5C5800
- MolPort-004-295-307
- 67169-89-5
- EN300-53349
- DTXSID30588285
- MFCD09047410
- AKOS000102661
- Z239120170
- BS-36352
- CS-0118525
- DB-188285
- N-(2-amino-4-methoxyphenyl)propanamide
-
- MDL： MFCD09047410
- Inchi： 1S/C10H14N2O2/c1-3-10(13)12-9-5-4-7(14-2)6-8(9)11/h4-6H,3,11H2,1-2H3,(H,12,13)
- InChI Key： YGJJWAQBSFELGN-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=C(C=1)N)NC(CC)=O
Computed Properties
- Exact Mass: 194.10562
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.175
- Boiling Point: 409.006°C at 760 mmHg
- Flash Point: 201.16°C
- Refractive Index: 1.594
- PSA: 64.35
N-(2-amino-4-methoxyphenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N286058-100mg |
N-(2-amino-4-methoxyphenyl)propanamide |
67169-89-5 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N286058-500mg |
N-(2-amino-4-methoxyphenyl)propanamide |
67169-89-5 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N286058-1g |
N-(2-amino-4-methoxyphenyl)propanamide |
67169-89-5 | 1g |
$ 80.00 | 2022-06-03 | ||
| abcr | AB264905-1 g |
N-(2-Amino-4-methoxyphenyl)propanamide |
67169-89-5 | 1g |
€85.80 | 2022-09-01 | ||
| abcr | AB264905-5 g |
N-(2-Amino-4-methoxyphenyl)propanamide |
67169-89-5 | 5g |
€196.20 | 2022-09-01 | ||
| abcr | AB264905-10 g |
N-(2-Amino-4-methoxyphenyl)propanamide |
67169-89-5 | 10g |
€289.00 | 2022-09-01 | ||
| eNovation Chemicals LLC | Y1262717-5g |
N-(2-AMINO-4-METHOXYPHENYL)PROPANAMIDE |
67169-89-5 | 95% | 5g |
$175 | 2024-06-07 | |
| Enamine | EN300-53349-0.05g |
N-(2-amino-4-methoxyphenyl)propanamide |
67169-89-5 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-53349-0.1g |
N-(2-amino-4-methoxyphenyl)propanamide |
67169-89-5 | 95.0% | 0.1g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-53349-0.25g |
N-(2-amino-4-methoxyphenyl)propanamide |
67169-89-5 | 95.0% | 0.25g |
$19.0 | 2025-02-20 |
N-(2-amino-4-methoxyphenyl)propanamide Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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